2-[(2E)-3-(FURAN-2-YL)PROP-2-ENAMIDO]BENZAMIDE

• CAS No.: 433954-03-1
• Molecular Formula: C14H12N2O3
• Molecular Weight: 256.26 g/mol
• IUPAC Name: 2-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]benzamide
• InChI: InChI=1S/C14H12N2O3/c15-14(18)11-5-1-2-6-12(11)16-13(17)8-7-10-4-3-9-19-10/h1-9H,(H2,15,18)(H,16,17)/b8-7+
• InChI Key: BPOZAMVGEFRGHE-BQYQJAHWSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)C=CC2=CC=CO2
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)/C=C/C2=CC=CO2

Description

2-[(2E)-3-(FURAN-2-YL)PROP-2-ENAMIDO]BENZAMIDE is a chemical compound characterized by the presence of a furan ring and a benzamide group

Preparation Methods

The synthesis of 2-[(2E)-3-(FURAN-2-YL)PROP-2-ENAMIDO]BENZAMIDE typically involves the reaction of furan-2-carbaldehyde with an appropriate amine under specific conditions. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-[(2E)-3-(FURAN-2-YL)PROP-2-ENAMIDO]BENZAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the furan ring, using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-[(2E)-3-(FURAN-2-YL)PROP-2-ENAMIDO]BENZAMIDE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 2-[(2E)-3-(FURAN-2-YL)PROP-2-ENAMIDO]BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

2-[(2E)-3-(FURAN-2-YL)PROP-2-ENAMIDO]BENZAMIDE can be compared with similar compounds such as:

• (2E)-3-(furan-2-yl)-N-[2-(propan-2-yl)phenyl]prop-2-enamide
• (2Z)-2-[(2E)-3-(furan-2-yl)prop-2-enamido]-N-(naphthalen-2-yl)-3-phenylprop-2-enamide

These compounds share structural similarities but differ in their specific functional groups and overall molecular structure, which can influence their chemical reactivity and biological activity .